Cas no 2092701-61-4 (6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 2092701-61-4
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5239119
• Update Time: 2025-11-01

6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one, 6-bromo-1,3,4,5-tetrahydro-
• 6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C9H9BrN2O/c10-7-2-1-3-8-6(7)4-11-5-9(13)12-8/h1-3,11H,4-5H2,(H,12,13)
• InChI Key： UYQQXFTUJYQTJF-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC(Br)=C2CNCC1=O

Additional information on 6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Introduction to 6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 2092701-61-4)

6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one, with the chemical identifier CAS No. 2092701-61-4, is a significant compound in the field of pharmaceutical chemistry. This molecule belongs to the benzodiazepine class, which is well-known for its role in central nervous system modulation. The structural features of this compound, particularly the presence of a bromine substituent and a tetrahydroisoquinoline core, make it a valuable scaffold for further medicinal chemistry exploration.

The bromine atom at the 6-position of the benzodiazepine ring is a key feature that enhances its reactivity and potential as a pharmacophore. This substitution pattern allows for further functionalization and derivatization, making it a versatile building block in drug discovery programs. The tetrahydroisoquinoline moiety contributes to the compound's overall bioactivity and binding affinity to specific targets in biological systems.

In recent years, there has been growing interest in benzodiazepine derivatives due to their potential therapeutic applications. These compounds have been extensively studied for their anxiolytic, sedative, and muscle relaxant properties. The introduction of halogenated aromatic rings, such as the bromo-substituted benzodiazepine, has further expanded the pharmacological profile of these molecules.

Current research in this area focuses on developing novel benzodiazepine analogs with improved pharmacokinetic properties and reduced side effects. The 6-bromo derivative has emerged as a promising candidate for further investigation due to its unique structural and functional characteristics. Studies have shown that this compound exhibits moderate affinity for benzodiazepine receptors, suggesting its potential as an intermediate in the synthesis of new therapeutic agents.

The synthesis of 6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical and must be optimized to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes.

One of the most compelling aspects of this compound is its potential in neuropharmacology. Benzodiazepine derivatives have been shown to modulate GABA-A receptor activity, which is crucial for maintaining neuronal balance. The bromo-substituent may enhance binding interactions with these receptors, leading to more potent and selective pharmacological effects. This makes 6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one a valuable tool for researchers studying central nervous system disorders.

Furthermore, the structural flexibility of this molecule allows for modifications that can fine-tune its pharmacological properties. For instance, replacing the bromine atom with other halogens or introducing additional functional groups can alter its bioavailability and metabolic stability. Such modifications are essential for developing drug candidates that meet stringent pharmaceutical standards.

The tetrahydroisoquinoline core is another intriguing feature of this compound. This scaffold is known to be present in several bioactive natural products and has demonstrated various biological activities. By incorporating this motif into benzodiazepine derivatives, researchers aim to exploit its inherent bioactivity while enhancing overall drug-like properties.

In conclusion,6-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 2092701-61-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve,this compound will likely play a crucial role in the discovery of new treatments for neurological and psychiatric disorders.